Cas no 103598-22-7 (1,4-dibromonaphthalene-2,3-diamine)

• Product Name: 1,4-dibromonaphthalene-2,3-diamine
• CAS No: 103598-22-7
• MF: C₁₀H₈Br₂N₂
• MW: 315.991920471191
• CID: 1138022
• PubChem ID: 15787739
• Update Time: 2025-10-28

1,4-dibromonaphthalene-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,4-dibromonaphthalene-2,3-diamine
• DTXSID90578283
• SCHEMBL7697113
• 1,4-Dibromo-2,3-naphthalenediamine
• YSZC1095
• 1,4-dibromo-2,3-diaminonaphthalene
• DB-390348
• 103598-22-7
• CS-0170447
• 2,3-Naphthalenediamine, 1,4-dibromo-
• E84600
• BS-45664

• Inchi： 1S/C10H8Br2N2/c11-7-5-3-1-2-4-6(5)8(12)10(14)9(7)13/h1-4H,13-14H2
• InChI Key： NRCXHDSPXUZKBE-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C2C=CC=CC2=1)Br)N)N

Computed Properties

• Exact Mass: 313.90544
• Monoisotopic Mass: 313.90542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04

Additional information on 1,4-dibromonaphthalene-2,3-diamine

1,4-dibromonaphthalene-2,3-diamine (CAS No. 103598-22-7): A Comprehensive Overview

1,4-dibromonaphthalene-2,3-diamine (CAS No. 103598-22-7) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which consists of a naphthalene ring substituted with bromine atoms at the 1 and 4 positions and amino groups at the 2 and 3 positions. The combination of these functional groups endows 1,4-dibromonaphthalene-2,3-diamine with a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The synthesis of 1,4-dibromonaphthalene-2,3-diamine typically involves a multi-step process that begins with the bromination of naphthalene followed by the introduction of amino groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic approach using palladium-based catalysts to achieve high yields and selectivity in the synthesis of this compound.

In the realm of medicinal chemistry, 1,4-dibromonaphthalene-2,3-diamine has shown promise as a lead compound for the development of new therapeutic agents. Its ability to form stable complexes with metal ions and its potential for conjugation with other bioactive molecules make it an attractive candidate for drug design. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that derivatives of 1,4-dibromonaphthalene-2,3-diamine exhibit potent antitumor activity against various cancer cell lines. Specifically, these derivatives were found to inhibit the growth of breast cancer cells by disrupting key signaling pathways involved in cell proliferation and survival.

Beyond its applications in pharmaceuticals, 1,4-dibromonaphthalene-2,3-diamine has also found use in materials science. Its unique electronic properties make it suitable for the fabrication of organic semiconductors and photovoltaic materials. A study published in Advanced Materials in 2020 highlighted the use of 1,4-dibromonaphthalene-2,3-diamine-based polymers in organic solar cells, where they exhibited high photovoltaic efficiency due to their excellent charge transport characteristics.

The environmental impact and safety profile of 1,4-dibromonaphthalene-2,3-diamine are also important considerations. While this compound is not classified as a hazardous material under current regulations, it is essential to handle it with care to avoid potential health risks associated with exposure to brominated compounds. Proper safety measures and guidelines should be followed during its synthesis and use.

In conclusion, 1,4-dibromonaphthalene-2,3-diamine (CAS No. 103598-22-7) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and chemical properties make it an invaluable intermediate for the development of new drugs and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods for this compound, further solidifying its importance in modern scientific research.